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Compound of Interest

Compound Name: Chromanone 2

Cat. No.: B8317555 Get Quote

Executive Safety Summary
Immediate Action Required:

Strict Prohibition: Under no circumstances should Chromanone derivatives (2-Chromanone

or 4-Chromanone) be discharged into municipal wastewater or laboratory sink drains.[1][2][3]

These compounds exhibit significant aquatic toxicity and long-term environmental

persistence.[1][2][4]

Disposal Method: The only compliant disposal route is high-temperature incineration

equipped with an afterburner and scrubber.[1][2]

Segregation: Segregate from strong oxidizers immediately.[1] Chromanone derivatives are

combustible organic ketones; contact with oxidizers (e.g., nitric acid, perchlorates) poses a

fire/explosion risk.[1][2]

Chemical Identification & Risk Profile
"Chromanone 2" typically refers to 2-Chromanone (3,4-Dihydrocoumarin) or is a shorthand for

4-Chromanone (2,3-dihydro-1-benzopyran-4-one).[1][2][3] In drug development, these are

common scaffolds.[1][2] While the base molecules are hazardous, they are structurally related

to Warfarin (a 4-hydroxycoumarin derivative), which is an acutely toxic P-listed waste (P001).[1]

[2][3]
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Crucial Verification: You must verify if your specific "Chromanone 2" is a functionalized

derivative.[1] If it contains a 4-hydroxy-3-(3-oxo-1-phenylbutyl) moiety, it must be handled as P-

listed acute hazardous waste.[1][2][3] The protocol below assumes the standard reagent grade

(2- or 4-Chromanone).

Physicochemical & Hazard Data
Property

4-Chromanone
(CAS 491-37-2)

2-Chromanone
(CAS 119-84-6)

Operational Impact

Physical State
Solid (Low melting

point ~37°C)

Liquid or Low-Melting

Solid

May solidify in waste

lines; do not pour

molten.[1][2][3]

Flash Point >110°C (Closed Cup) >110°C

Combustible.[3]

Classify as D001 if

mixed with flammable

solvents.[1]

Water Solubility Low (~3 g/L)
Low / Hydrolyzes

slowly

Bioaccumulative

potential. Do not wash

down drains.[3]

Reactivity
Incompatible with

Oxidizers

Incompatible with

Strong

Bases/Oxidizers

Segregation Critical.

Store away from

Nitric/Sulfuric acid

waste.[3]

Toxicity Skin/Eye Irritant
Skin Sensitizer / Eye

Damage

PPE (Nitrile gloves,

Goggles) mandatory.

[1][3]

Decision Logic & Disposal Workflow
The following decision tree outlines the logical flow for categorizing and disposing of

Chromanone waste.
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Waste Generation:
Chromanone 2 / 4

Check Structure:
Is it a Warfarin Derivative?

P-LISTED WASTE (P001)
Triple Rinse Required
Acute Hazard Protocol

Yes (Warfarin-like)

Physical Form?

No (Standard Reagent)

Solid Waste Stream
(Contaminated wipes, pure solid)

Solid/Wipes

Liquid Waste Stream
(Reaction mixtures, mother liquor)

Liquid/Solution

Stream C:
Solid Hazardous Waste

(Incineration)

Mixed with Halogens?
(DCM, Chloroform)

Stream A:
Non-Halogenated Organic

(High BTU Incineration)

No

Stream B:
Halogenated Organic
(Specific Incineration)

Yes (>2% Halogens)
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Figure 1: Decision matrix for segregating Chromanone waste streams based on chemical

structure and solvent composition.

Detailed Operational Protocols
Protocol A: Liquid Waste Disposal (Solutions & Mother
Liquors)
Objective: To safely containerize liquid waste containing Chromanone dissolved in organic

solvents.[1]

Container Selection: Use High-Density Polyethylene (HDPE) or amber glass carboys.[1][2]

Avoid metal containers if the mixture contains acidic byproducts.[1]

Solvent Compatibility:

Preferred: Acetone, Ethyl Acetate, Ethanol (Non-halogenated stream).[1][2]

Acceptable: Dichloromethane (Must be segregated into Halogenated stream).[1]

Transfer Procedure:

Perform all transfers inside a fume hood.[1]

Use a funnel with a mesh filter to catch stir bars or solids.[1]

Do not fill >90% capacity to allow for thermal expansion.[1]

Labeling:

Label as "Hazardous Waste."[1]

List constituents: e.g., "Acetone (80%), 4-Chromanone (20%)".[1][2][3]

Hazard Checkboxes: Check "Flammable" and "Toxic/Irritant."[1]

Protocol B: Solid Waste Disposal (Pure Substance &
Debris)
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Objective: Disposal of expired pure solids, contaminated weighing boats, gloves, and silica gel.

[1][2]

Primary Containment: Place solid waste into a clear, heavy-duty polyethylene bag (minimum

4 mil thickness).[1][2]

Double Bagging: If the waste is fine powder (dust hazard), double bag to prevent release

upon compaction.[1][2]

Sharps: If Chromanone is on broken glass or needles, place immediately into a rigid

biohazard/sharps container, not soft bags.[1][2]

Labeling: Label the outer bag/container clearly with the chemical name and CAS number

(e.g., CAS 491-37-2).

Protocol C: Spill Contingency (Emergency Response)
Scenario: Benchtop spill of 2-Chromanone (liquid) or 4-Chromanone (solid).

Evacuate & Ventilate: Remove ignition sources. 2-Chromanone vapors can be irritating.[1][2]

[4][5][6][7][8]

PPE: Don nitrile gloves (double layer recommended), lab coat, and safety goggles.[1][2]

Containment:

Liquid: Surround with absorbent pillows or vermiculite.[1] Do not use sawdust

(combustible).[1]

Solid: Cover with wet paper towels to prevent dust generation, then wipe up.[1][2]

Cleanup:

Clean the surface with a soap/water solution followed by an acetone wipe.[1]

Place all cleanup materials into the Solid Hazardous Waste stream (Protocol B).[1]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://deq.mt.gov/files/Land/Hazwaste/AR-BR_DOCUMENTS/01_Documents/EPA_Hazardous_Waste_Codes.pdf
https://media.suweb.site/2016/04/epa_hazardous_waste_codes.pdf
https://deq.mt.gov/files/Land/Hazwaste/AR-BR_DOCUMENTS/01_Documents/EPA_Hazardous_Waste_Codes.pdf
https://media.suweb.site/2016/04/epa_hazardous_waste_codes.pdf
https://deq.mt.gov/files/Land/Hazwaste/AR-BR_DOCUMENTS/01_Documents/EPA_Hazardous_Waste_Codes.pdf
https://media.suweb.site/2016/04/epa_hazardous_waste_codes.pdf
https://deq.mt.gov/files/Land/Hazwaste/AR-BR_DOCUMENTS/01_Documents/EPA_Hazardous_Waste_Codes.pdf
https://media.suweb.site/2016/04/epa_hazardous_waste_codes.pdf
https://deq.mt.gov/files/Land/Hazwaste/AR-BR_DOCUMENTS/01_Documents/EPA_Hazardous_Waste_Codes.pdf
https://media.suweb.site/2016/04/epa_hazardous_waste_codes.pdf
https://sds.aquaphoenixsci.com/SDS/Potassium%20Chromate%202%20percent%20(PC8020SS)_GHS-US_en_2023-11-29.pdf
https://www.fishersci.com/store/msds?partNumber=AAA13552&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.carlroth.com/medias/SDB-8403-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyOTE1NDV8YXBwbGljYXRpb24vcGRmfGFEWXpMMmhpTnk4NU1qSXpNVFUwTmpNd05qZzJMMU5FUWw4NE5EQXpYMGxGWDBWT0xuQmtaZ3wwZWQ0OWIzZTIyZTZjZDk2NDA0MWFmMjhkZDMwMmE3YTM1MmQwZmYwNWUxYzEzYWYyMWEyNWUzM2FmNTliNzA2
https://m.chemicalbook.com/ProductMSDSDetailCB4191157_EN.htm
https://pim-resources.coleparmer.com/sds/39168.pdf
https://deq.mt.gov/files/Land/Hazwaste/AR-BR_DOCUMENTS/01_Documents/EPA_Hazardous_Waste_Codes.pdf
https://media.suweb.site/2016/04/epa_hazardous_waste_codes.pdf
https://deq.mt.gov/files/Land/Hazwaste/AR-BR_DOCUMENTS/01_Documents/EPA_Hazardous_Waste_Codes.pdf
https://deq.mt.gov/files/Land/Hazwaste/AR-BR_DOCUMENTS/01_Documents/EPA_Hazardous_Waste_Codes.pdf
https://deq.mt.gov/files/Land/Hazwaste/AR-BR_DOCUMENTS/01_Documents/EPA_Hazardous_Waste_Codes.pdf
https://media.suweb.site/2016/04/epa_hazardous_waste_codes.pdf
https://deq.mt.gov/files/Land/Hazwaste/AR-BR_DOCUMENTS/01_Documents/EPA_Hazardous_Waste_Codes.pdf
https://deq.mt.gov/files/Land/Hazwaste/AR-BR_DOCUMENTS/01_Documents/EPA_Hazardous_Waste_Codes.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8317555?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Regulatory Compliance & Waste Codes (US
EPA/RCRA)
Proper coding ensures your facility avoids fines and ensures the incinerator facility accepts the

waste.[1]

Waste Type EPA Waste Code Justification

Pure Chromanone None (Non-listed)

Unless it is a Warfarin

derivative (P001/U248), it is

not P/U listed.[1][2][3] It is

regulated as "characteristic"

waste if ignitable.[1]

Solvent Mixture D001

If flash point <60°C (due to

solvent carrier like

Acetone/EtOH).[3]

Halogenated Mix F002 / D019

If mixed with >10% spent

halogenated solvents (DCM,

Chloroform).[1][3]

Warfarin Analog P001

Strict Liability: If the specific

"Chromanone 2" is a Warfarin

salt >0.3%.[1][3][9]

Self-Validating System: To ensure compliance, perform a "Flash Point Check" on your liquid

waste stream.[1][2] If the mixture flashes below 60°C, it must be coded D001.[1][2] If the

mixture contains halogenated solvents, the label must explicitly state "Halogenated" to prevent

damage to the incinerator's catalytic oxidizers.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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